2-({4-allyl-5-[1-(4-fluorophenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)acetamide

• IUPAC Name: 2-[[5-[1-(4-fluorophenoxy)ethyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C15H17FN4O2S/c1-3-8-20-14(18-19-15(20)23-9-13(17)21)10(2)22-12-6-4-11(16)5-7-12/h3-7,10H,1,8-9H2,2H3,(H2,17,21)
• InChI Key: MONDWIQLMZXVKE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NN=C(N1CC=C)SCC(=O)N)OC2=CC=C(C=C2)F
• Molecular Formula: C15H17FN4O2S
• Molecular Weight: 336.4 g/mol

Description

2-({4-allyl-5-[1-(4-fluorophenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)acetamide is a chemical compound with potential applications in scientific research. It is a thioacetamide derivative of 1,2,4-triazole, which has been shown to exhibit various biochemical and physiological effects.

Scientific Research Applications

2-({4-allyl-5-[1-(4-fluorophenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)acetamide has potential applications in scientific research. It has been shown to exhibit antifungal, antibacterial, and antitumor activities. It also exhibits potent inhibitory effects on various enzymes, including acetylcholinesterase, butyrylcholinesterase, and tyrosinase. These properties make it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 2-({4-allyl-5-[1-(4-fluorophenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)acetamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in various biochemical pathways. For example, it inhibits the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This leads to an increase in the levels of acetylcholine in the brain, which can improve cognitive function.
Biochemical and Physiological Effects:
2-({4-allyl-5-[1-(4-fluorophenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)acetamide exhibits various biochemical and physiological effects. It has been shown to exhibit antifungal, antibacterial, and antitumor activities. It also exhibits potent inhibitory effects on various enzymes, including acetylcholinesterase, butyrylcholinesterase, and tyrosinase. These properties make it a promising candidate for the development of new drugs and therapies.

Advantages and Limitations for Lab Experiments

One advantage of using 2-({4-allyl-5-[1-(4-fluorophenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)acetamide in lab experiments is its potent inhibitory effects on various enzymes. This makes it a useful tool for studying the biochemical pathways involved in various physiological processes. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2-({4-allyl-5-[1-(4-fluorophenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)acetamide. One direction is to further investigate its mechanism of action and its potential as a therapeutic agent. Another direction is to explore its potential as a tool for studying the biochemical pathways involved in various physiological processes. Additionally, its potential as an antifungal, antibacterial, and antitumor agent could be further explored.

Synthesis Methods

The synthesis of 2-({4-allyl-5-[1-(4-fluorophenoxy)ethyl]-4H-1,2,4-triazol-3-yl}thio)acetamide involves the reaction of 4-allyl-5-[1-(4-fluorophenoxy)ethyl]-4H-1,2,4-triazole-3-thiol with acetic anhydride in the presence of a catalyst. The reaction proceeds under mild conditions and yields the desired product in good yield.